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Compound of Interest

Compound Name: Methyl 2,5-dihydroxycinnamate

Cat. No.: B3022664

A Comparative Guide to the Biological Efficacy of Methyl 2,5-dihydroxycinnamate Derivatives

Introduction

Methyl 2,5-dihydroxycinnamate, an analogue of erbstatin, is a molecule of significant interest
in medicinal chemistry due to its diverse biological activities.[1][2][3] As a derivative of
hydroxycinnamic acid, it serves as a scaffold for the development of novel therapeutic agents.
This guide provides a comparative overview of the biological efficacy of Methyl 2,5-
dihydroxycinnamate and its derivatives, with a focus on their anticancer and anti-
inflammatory properties, supported by experimental data. The information is intended for
researchers, scientists, and professionals in drug development to facilitate informed decisions
in their research endeavors.

Comparative Efficacy Data: Cytotoxicity of Methyl
2,5-dihydroxycinnamate Derivatives

The following table summarizes the cytotoxic activity of various derivatives of Methyl 2,5-
dihydroxycinnamate against different cancer cell lines. The data is presented as IC50 values,
which represent the concentration of the compound required to inhibit the growth of 50% of the
cells.
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Compound Cell Line IC50 (pg/mL) Reference
4-(2'5'-
dihydroxyphenyl)-5H- Various 0.39-0.98 [4]

furan-2-one (7)

3-(2',5'-
dihydroxyphenyl)cyclo  Various 0.39-0.98 [4]

pent-2-ene-1-one (8)

3-(2',5'-
dihydroxyphenyl)-2- ] Most Enhanced

Various o [4]
phenylcyclopent-2- Activity

ene-1-one (27)

Signaling Pathways and Mechanisms of Action

The biological effects of Methyl 2,5-dihydroxycinnamate and its derivatives are attributed to
their interaction with specific cellular signaling pathways. Below are diagrams illustrating some
of the key mechanisms of action.
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EGFR Kinase Inhibition Pathway

Methyl 2,5-dihydroxycinnamate is a known inhibitor of Epidermal Growth Factor Receptor
(EGFR) kinase activity.[2][5] By binding to the EGFR, it prevents the phosphorylation of
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tyrosine residues, thereby blocking downstream signaling pathways that are crucial for cell
proliferation and survival in cancer cells.

Inflammatory Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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